5-Chloro-6-fluoropyridine-2-carboxylic acid
Description
5-Chloro-6-fluoropyridine-2-carboxylic acid is a chemical compound that belongs to the class of pyridine carboxylic acids. It is a white solid with a molecular formula of C6H3ClFNO2 and a molecular weight of 181.55 g/mol. This compound has been widely used in scientific research for its unique properties and potential applications in various fields.
Scientific Research Applications
Synthesis of Fluorinated Pyridines
Fluoropyridines, including 5-Chloro-6-fluoropyridine-2-carboxylic acid, are used in the synthesis of fluorinated pyridines . Fluoropyridines have reduced basicity and are usually less reactive than their chlorinated and brominated analogues . They have interesting and unusual physical, chemical and biological properties owing to the presence of the strong electron-withdrawing substituent(s) in the aromatic ring .
Agricultural Applications
In the search for new agricultural products having improved physical, biological, and environmental properties, one of the most generally useful chemical modifications is the introduction of fluorine atoms into lead structures . Fluorine-containing substituents are most commonly incorporated to carbocyclic aromatic rings, and a large number of compounds possessing fluorine-containing substituents on aryl rings have been commercialized as agricultural active ingredients .
Pharmaceutical Applications
5-Chloro-6-fluoropyridine-2-carboxylic acid is an important intermediate for pharmaceuticals . Over 10% of the total sales of pharmaceuticals currently used for medical treatment are drugs containing a fluorine atom .
Synthesis of Herbicides and Insecticides
Substituted pyridines, including 5-Chloro-6-fluoropyridine-2-carboxylic acid, have been used as starting materials for the synthesis of some herbicides and insecticides .
Synthesis of AMPA Potentiators
The compound has been used in the synthesis of 2-amino-5-fluoropyridine, which is a starting material for the synthesis of pyridothiadiazene 1,1-dioxides acting as AMPA potentiators .
Synthesis of Fluoropyridines
A recent study demonstrated that a range of substituted pyridines reacted with fluorine diluted with nitrogen giving 2-fluoropyridine derivatives in acceptable yields . Thus, 2-chloropyridine gave mostly 2-chloro-6-fluoropyridine .
properties
IUPAC Name |
5-chloro-6-fluoropyridine-2-carboxylic acid |
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InChI |
InChI=1S/C6H3ClFNO2/c7-3-1-2-4(6(10)11)9-5(3)8/h1-2H,(H,10,11) |
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| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
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InChI Key |
WTILAJRFMOOXAI-UHFFFAOYSA-N |
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| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
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Canonical SMILES |
C1=CC(=NC(=C1Cl)F)C(=O)O |
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| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
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Molecular Formula |
C6H3ClFNO2 |
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| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
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Molecular Weight |
175.54 g/mol |
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| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
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Product Name |
5-Chloro-6-fluoropyridine-2-carboxylic acid | |
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